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Compound of Interest

Compound Name: 15(R)-Hete

CAS No.: 73836-87-0

Cat. No.: B163585

Get Quote

To maintain experimental reproducibility, you must understand the physical constraints of your

reagents. 15(R)-HETE is highly sensitive to temperature, light, and oxygen.
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Parameter Value/Specification Operational Rationale

CAS Number 83603-31-0

Unique identifier for SDS

tracking and institutional EHS

logging[4].

Molecular Weight 320.5 g/mol

Required for precise molarity

calculations in cell-based

assays.

Typical Solvent Ethanol (≥98% purity)

Maintains lipid solubility;

dictates flammable waste

disposal protocols[3].

Storage Temperature -20°C to -80°C

Prevents thermal degradation

of the conjugated diene

structure.

Shelf Life Up to 1-2 years (sealed)

Lipid auto-oxidation occurs

rapidly upon atmospheric

oxygen exposure.

Biological Pathway Visualization
Understanding the upstream generation and downstream metabolism of 15(R)-HETE is

essential for designing appropriate inhibition, supplementation, or quantification assays.
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Arachidonic Acid Aspirin-Acetylated
COX-2

 Oxidation 15(R)-HETE Conversion 5-LOX Substrate 15-epi-LXA4 Biosynthesis
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Biosynthetic pathway of 15-epi-LXA4 from arachidonic acid via 15(R)-HETE.

Operational Handling & Preparation Protocols
Expertise & Experience Insight: Lipid mediators readily adhere to standard laboratory plastics

and degrade when exposed to oxygen. The following self-validating protocol ensures maximum

recovery and minimal degradation during assay preparation.

Step-by-Step Methodology: Aliquoting and Solvent Exchange

Equilibration: Remove the 15(R)-HETE vial from -80°C storage and allow it to equilibrate to

room temperature in a desiccator for 15 minutes.

Causality: Opening a cold vial introduces atmospheric condensation, which can hydrolyze

the lipid and alter the ethanol concentration, skewing your molarity.
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Inert Atmosphere Handling: Perform all handling under a steady stream of inert gas

(Nitrogen or Argon).

Causality: 15(R)-HETE contains multiple double bonds that are highly susceptible to auto-

oxidation, which destroys its biological activity.

Solvent Evaporation: Transfer the required volume of the ethanol solution to a silanized glass

vial. Gently evaporate the ethanol under a gentle stream of N2 gas until a thin lipid film

remains.

Causality: Silanization prevents the hydrophobic lipid tails from adsorbing to the glass

surface, ensuring you do not lose your compound to the container walls.

Reconstitution: Immediately reconstitute the lipid film in your assay buffer (e.g., PBS

containing 0.1% BSA). Vortex gently for 30 seconds.

Causality: BSA acts as a carrier protein, mimicking physiological lipid transport and

preventing the highly hydrophobic 15(R)-HETE from precipitating out of the aqueous

solution.

Immediate Use: Use the aqueous solution immediately. Do not freeze-thaw aqueous lipid

solutions.

Experimental Workflow: In Vitro Cell Treatment
To study the conversion of 15(R)-HETE to 15-epi-LXA4[2], follow this validated in vitro

workflow.

Step-by-Step Methodology: Macrophage Dosing

Cell Preparation: Seed primary macrophages in a 6-well plate at 1×106 cells/well. Starve

cells in serum-free media for 2 hours prior to treatment to establish a baseline metabolic

state.

Vehicle Control Establishment: Prepare a vehicle control containing the exact residual

ethanol concentration as your highest 15(R)-HETE dose.
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Causality: Ethanol concentrations must be kept strictly <0.1% v/v to avoid solvent-induced

cytotoxicity or artificial activation of stress pathways.

Dosing: Add the reconstituted 15(R)-HETE to the culture media to achieve a final

concentration of 1 µM.

Incubation: Incubate cells at 37°C, 5% CO2 for 30 to 60 minutes.

Reaction Termination: Stop the reaction by adding 2 volumes of ice-cold methanol directly to

the wells.

Causality: Methanol instantly denatures enzymatic activity (halting 5-LOX metabolism) and

initiates the lipid extraction process required for downstream LC-MS/MS quantification.

Proper Disposal Procedures (Hazardous Waste
Management)
Trustworthiness Insight: Because 15(R)-HETE is supplied as a solution in ethanol[4], the

primary hazard class is Flammable Liquid (Class 3). Furthermore, the biological activity of the

lipid at trace amounts requires specific destruction methods to prevent environmental

contamination.
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Standardized segregation and disposal workflow for 15(R)-HETE and associated waste.
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Step-by-Step Methodology: Disposal Protocol

Segregation of Liquid Waste:

Collect any unused 15(R)-HETE ethanol solution and ethanol washings in a designated,

clearly labeled "Non-Halogenated Flammable Liquid Waste" container.

Causality: Mixing ethanol with halogenated solvents can cause dangerous exothermic

chemical reactions and significantly increases the cost and complexity of waste

processing.

Handling Empty Vials:

Do not throw empty stock vials directly into the trash. Rinse the "empty" glass vial once

with 500 µL of pure ethanol, transfer the rinse to the flammable liquid waste, and then

dispose of the vial in solid waste.

Segregation of Solid Waste:

Place all contaminated pipette tips, silanized glass vials, and microcentrifuge tubes into a

designated "Chemically Contaminated Solid Waste" bin.

Causality: Trace amounts of biologically active eicosanoids must not enter the standard

municipal solid waste stream.

Labeling and EHS Transfer:

Ensure the liquid waste container is sealed with a vented cap (to prevent pressure buildup

from ethanol vapor).

Label the container explicitly: "Contains Ethanol, trace 15(R)-Hydroxyeicosatetraenoic

Acid".

Submit a collection request to your institutional Environmental Health and Safety (EHS)

department for high-temperature incineration.

Causality: Incineration completely destroys the bioactive lipid backbone and safely

combusts the flammable ethanol solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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